Cas no 750601-20-8 (4-(Ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione)

4-(Ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione is a specialized heterocyclic compound featuring a fused isoquinoline-1,3-dione core with an ethoxymethylidene substituent and a pyridinyl group. This structure confers potential utility in medicinal chemistry and materials science due to its electron-rich aromatic system and reactive functional groups. The presence of the pyridine moiety enhances coordination properties, making it a candidate for ligand design in catalysis. Its rigid scaffold may also serve as a building block for bioactive molecules, particularly in targeting protein-protein interactions or enzyme inhibition. The ethoxymethylidene group offers synthetic versatility for further derivatization. This compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

4-(Ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione structure

750601-20-8 structure

Product name:4-(Ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione

CAS No:750601-20-8

MF:C₁₇H₁₄N₂O₃

MW:294.304664134979

CID:5716340

PubChem ID:5942355

4-(Ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 750601-20-8
- CS-0219436
- EN300-04011
- 4-(ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione
- Z56853846
- (4E)-4-(ethoxymethylidene)-2-pyridin-2-ylisoquinoline-1,3-dione
- 1,3(2H,4H)-Isoquinolinedione, 4-(ethoxymethylene)-2-(2-pyridinyl)-
- 4-(Ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione
- Inchi： 1S/C17H14N2O3/c1-2-22-11-14-12-7-3-4-8-13(12)16(20)19(17(14)21)15-9-5-6-10-18-15/h3-11H,2H2,1H3/b14-11+
- InChI Key： SUYADTDUIGINHY-SDNWHVSQSA-N
- SMILES： O(CC)/C=C1/C(N(C2C=CC=CN=2)C(C2C=CC=CC=2/1)=O)=O

Computed Properties

Exact Mass: 294.10044231g/mol
Monoisotopic Mass: 294.10044231g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 475
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 59.5Å²

Experimental Properties

Density: 1.351±0.06 g/cm3(Predicted)
Boiling Point: 514.4±50.0 °C(Predicted)
pka: 3.35±0.19(Predicted)

4-(Ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290106-50mg	4-(Ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	750601-20-8	95%	50mg	￥1612.00	2024-07-28
TRC	E499463-100mg	4-(Ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	750601-20-8		100mg	$ 95.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290106-250mg	4-(Ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	750601-20-8	95%	250mg	￥2152.00	2024-07-28
Chemenu	CM411344-1g	4-(ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	750601-20-8	95%+	1g	$***	2023-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290106-1g	4-(Ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	750601-20-8	95%	1g	￥5529.00	2024-07-28
1PlusChem	1P019I33-50mg	4-(ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	750601-20-8	77%	50mg	$111.00	2024-04-21
A2B Chem LLC	AV22159-250mg	4-(ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	750601-20-8	77%	250mg	$309.00	2024-04-19
A2B Chem LLC	AV22159-500mg	4-(ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	750601-20-8	77%	500mg	$406.00	2024-04-19
A2B Chem LLC	AV22159-2.5g	4-(ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	750601-20-8	77%	2.5g	$792.00	2024-04-19
1PlusChem	1P019I33-100mg	4-(ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione	750601-20-8	77%	100mg	$140.00	2024-04-21